Cas no 1014092-15-9 (3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-[(2-phenylethyl)sulfanyl]-4H-1,2,4-triazole)

• Product Name: 3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-[(2-phenylethyl)sulfanyl]-4H-1,2,4-triazole
• CAS No: 1014092-15-9
• MF: C₁₆H₁₉N₅OS
• MW: 329.419961214066
• CID: 5949859
• PubChem ID: 16880315
• Update Time: 2025-10-29

3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-[(2-phenylethyl)sulfanyl]-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-[(2-phenylethyl)sulfanyl]-4H-1,2,4-triazole
• 3-(3-methoxy-1-methylpyrazol-4-yl)-4-methyl-5-(2-phenylethylsulfanyl)-1,2,4-triazole
• 1014092-15-9
• VU0628066-1
• AKOS024487878
• F5003-0118
• 3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-(phenethylthio)-4H-1,2,4-triazole

• Inchi： 1S/C16H19N5OS/c1-20-11-13(15(19-20)22-3)14-17-18-16(21(14)2)23-10-9-12-7-5-4-6-8-12/h4-8,11H,9-10H2,1-3H3
• InChI Key： DELFHILDRRJDRR-UHFFFAOYSA-N
• SMILES： N1=C(SCCC2=CC=CC=C2)N(C)C(C2=CN(C)N=C2OC)=N1

Computed Properties

• Exact Mass: 329.13103142g/mol
• Monoisotopic Mass: 329.13103142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-[(2-phenylethyl)sulfanyl]-4H-1,2,4-triazole

Introduction to 3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-[(2-phenylethyl)sulfanyl]-4H-1,2,4-triazole (CAS No. 1014092-15-9)

3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-[(2-phenylethyl)sulfanyl]-4H-1,2,4-triazole is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1014092-15-9, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring multiple functional groups, makes it a subject of intense study for its pharmacological properties and mechanisms of action.

The molecular structure of 3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-[(2-phenylethyl)sulfanyl]-4H-1,2,4-triazole incorporates several key features that contribute to its unique chemical and biological characteristics. The presence of a pyrazole ring substituted with a methoxy group and a methyl group at the 1-position enhances its reactivity and interaction with biological targets. Additionally, the incorporation of a sulfanyl group at the 5-position and a phenylethyl moiety further modulates its pharmacokinetic and pharmacodynamic properties. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been a growing interest in heterocyclic compounds due to their broad spectrum of biological activities. Triazole derivatives, in particular, have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The compound 3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-[(2-phenylethyl)sulfanyl]-4H-1,2,4-triazole is no exception and has been explored for its potential therapeutic benefits in various disease models.

One of the most compelling aspects of this compound is its ability to interact with multiple biological targets. The pyrazole ring serves as a scaffold that can be easily modified to enhance binding affinity and selectivity. The methoxy and methyl substituents at the 3-position and 1-position of the pyrazole ring, respectively, play a crucial role in modulating the compound's bioactivity. Furthermore, the sulfanyl group at the 5-position and the phenylethyl moiety contribute to its overall pharmacological profile by influencing its solubility, stability, and metabolic pathways.

Recent studies have highlighted the potential of 3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-[(2-phenylethyl)sulfanyl]-4H-1,2,4-triazole as an inhibitor of various enzymes and receptors involved in disease pathogenesis. For instance, research has demonstrated its ability to inhibit kinases that are overexpressed in cancer cells, thereby blocking signal transduction pathways that promote tumor growth. Additionally, preclinical studies have shown promising results in terms of its anti-inflammatory effects by modulating cytokine production and reducing oxidative stress.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework efficiently. The synthesis also involves careful protection-deprotection strategies to handle the reactive functional groups present in the molecule.

In terms of drug development pipelines, 3-(3-methoxy-1-methyl-1H-pyrazol-4-ylyl)-4-methyltetrahydroimidazo[5',1':5',4"]pyrazine represents an exciting lead compound that warrants further investigation. Its unique structural features make it a promising candidate for developing novel therapeutics targeting various diseases. Ongoing research aims to optimize its pharmacological properties through structure-based drug design approaches.

The pharmacokinetic profile of this compound is another area of interest. Studies have shown that it exhibits good oral bioavailability and moderate metabolic stability in vivo. However, further investigations are needed to understand its distribution patterns within different tissues and organs. Additionally, exploring potential drug-drug interactions is crucial to ensure safe clinical application.

The potential applications of 3-(3-methoxy-lmethyl-lH-pyrazol - 4 - yl) - 4 - methyl - 5 - [(Z - phenylethyl) sulfanyl] - 41 ,24-triazole extend beyond oncology and inflammation research. It has shown promise in models of neurodegenerative diseases such as Alzheimer's disease by inhibiting beta-secretase activity and reducing amyloid-beta aggregation. Furthermore，its antimicrobial properties have been explored against resistant bacterial strains，making it a candidate for developing novel antibiotics.

In conclusion，the compound 3-(3 - methoxy-lmethyl-l H - pyrazol - 41 yl) - 41 m e th y l - 5 - [(Z phenylethyl) sulfanyl] - 41 H ,24-triazole (CAS No . l014092-l5-l9) represents an intriguing molecule with significant therapeutic potential。Its complex structure，unique functional groups，and diverse biological activities make it a valuable asset in pharmaceutical research。Further studies are warranted to fully elucidate its mechanisms of action，optimize its pharmacological properties，and translate these findings into clinical applications。